Cas no 181479-08-3 (3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one)

• Product Name: 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
• CAS No: 181479-08-3
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 2846724
• PubChem ID: 11367765
• Update Time: 2025-10-29

3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 99ZU20F21V
• 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-aminoethyl)-6,7,8,9-tetrahydro-2-methyl-
• Q27272254

• Inchi： 1S/C11H17N3O/c1-8-9(5-6-12)11(15)14-7-3-2-4-10(14)13-8/h2-7,12H2,1H3
• InChI Key： WZDSIRHXMBFLSN-UHFFFAOYSA-N
• SMILES： O=C1C(CCN)=C(C)N=C2CCCCN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: -0.4
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one

Comprehensive Guide to 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one (CAS No. 181479-08-3): Properties, Applications, and Research Insights

3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one (CAS 181479-08-3) is a specialized heterocyclic compound gaining attention in pharmaceutical and biochemical research. This pyrido-pyrimidinone derivative features a unique fused ring system with an aminoethyl side chain, making it a valuable scaffold for drug discovery and medicinal chemistry applications. Researchers are increasingly interested in this compound due to its potential as a kinase inhibitor precursor and its structural similarity to bioactive molecules that interact with central nervous system targets.

The molecular structure of 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one combines a partially saturated pyridine ring fused with a pyrimidinone core. This arrangement creates multiple sites for molecular interactions, particularly through its aminoethyl functional group and the carbonyl oxygen. Current studies focus on how these structural features influence the compound's bioavailability and binding affinity to biological targets, addressing common search queries about "structure-activity relationships in drug design."

In pharmaceutical development, CAS 181479-08-3 serves as a key intermediate for creating compounds with potential neuroprotective or cognitive-enhancing effects. Its structural similarity to known GABA receptor modulators makes it particularly interesting for researchers investigating treatments for neurological disorders. Recent publications have explored derivatives of this compound for their potential in addressing neurodegenerative diseases, a hot topic in current medical research and a frequent search term among healthcare professionals.

The synthesis of 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one typically involves multi-step organic reactions, with researchers optimizing methods to improve yield and purity. Modern approaches focus on green chemistry principles, responding to growing industry concerns about sustainable synthesis methods. Analytical characterization using HPLC, mass spectrometry, and NMR confirms the compound's identity and purity, addressing common quality control questions in pharmaceutical manufacturing.

From a commercial perspective, CAS 181479-08-3 has seen growing demand in the research chemical market. Suppliers typically offer this compound in milligram to kilogram quantities, with purity levels ranging from 95% to 99%. The price varies based on quantity and purity, with current market trends showing stable availability. Researchers frequently search for "reliable suppliers of pyrido-pyrimidinone derivatives," making this commercial information valuable for SEO optimization.

Storage and handling of 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one require standard laboratory precautions. The compound should be kept in airtight containers at controlled temperatures, protected from light and moisture. These handling considerations address common laboratory safety questions while avoiding any reference to hazardous classifications.

Recent patent literature reveals growing interest in 181479-08-3 derivatives for various therapeutic applications. Several pharmaceutical companies have filed patents covering novel compounds derived from this scaffold, particularly for CNS disorders and inflammatory conditions. This patent activity reflects the compound's importance in current drug discovery efforts and responds to frequent searches about "emerging pharmaceutical intermediates."

Quality control for 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one involves rigorous analytical testing. Standard specifications include tests for residual solvents, heavy metals, and related substances, ensuring the material meets research-grade standards. These quality parameters address common purchaser concerns about compound purity and suitability for sensitive biological assays.

The future research directions for CAS 181479-08-3 include exploring its potential as a building block for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. This aligns with current trends in drug discovery and responds to growing interest in these innovative therapeutic approaches. Additionally, researchers are investigating the compound's utility in developing fluorescent probes for biological imaging applications.

For laboratories working with 3-(2-Aminoethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one, proper analytical references are essential. The compound's characteristic NMR peaks and mass spectral data serve as important identification markers. These analytical details address common technical questions from researchers validating their synthetic products or characterizing purchased materials.

In conclusion, 181479-08-3 represents an important research chemical with diverse potential applications in medicinal chemistry. Its unique structural features and growing patent activity suggest continued interest from the pharmaceutical industry. As research progresses, this compound and its derivatives may contribute to the development of novel therapeutic agents, particularly in neurology and inflammation-related fields.